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A Note on Krypton Isotopes: It is important to distinguish between different isotopes of krypton.

Krypton-83 is a stable, non-radioactive isotope. In contrast, Krypton-85 (Kr-85) is a radioactive

isotope and is the primary concern in laboratory settings where radioactive materials are

handled.[1][2][3] This guide focuses on the safe handling of krypton as a compressed gas and

provides specific precautions for the radioactive isotope Kr-85.

Personal Protective Equipment (PPE)
When working with krypton gas, appropriate personal protective equipment must be worn to

ensure safety. The primary hazards associated with krypton are those of a compressed gas

and, in the case of Kr-85, radiation exposure.

For Handling Compressed Krypton Gas:

Eye/Face Protection: Safety glasses with side-shields are recommended.[4][5] In situations

where liquid splashes are possible, splash-resistant safety goggles should be worn.[6]

Contact lenses should be avoided.[6][7]

Hand Protection: Wear working gloves when handling gas containers.[4][8] For handling the

liquid form, insulated gloves are necessary to protect against frostbite.[7]

Body Protection: A lab coat is recommended. For handling liquid krypton, appropriate

protective, cold-insulating clothing should be worn.[6]
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Footwear: Safety shoes are recommended when handling cylinders to protect against

physical injury.[4][8]

Respiratory Protection: In oxygen-deficient atmospheres, a self-contained breathing

apparatus (SCBA) or a positive-pressure airline with a mask should be used.[4][8]

Additional PPE for Krypton-85:

Dosimetry: Personnel handling Kr-85 should wear body and ring badges to monitor radiation

exposure.[9]

Operational Plans
A clear and well-defined operational plan is crucial for the safe handling of krypton gas,

especially the radioactive isotope Kr-85.

Safe Handling Procedures:

Ventilation: Always work in a well-ventilated area.[4][7][10] Local exhaust ventilation should

be used to control exposure.[7]

Cylinder Handling:

Use a suitable hand truck to move cylinders; do not drag, roll, or slide them.[4][7]

Keep the valve protection cap in place until the cylinder is secured and ready for use.[4][7]

Store cylinders upright and firmly secured to prevent them from falling over.[5][7]

Use a pressure-reducing regulator when connecting the cylinder to a lower pressure

system.[7]

For Krypton-85:

Use the smallest amount of the radioisotope as possible.[9]

Plan experiments to minimize exposure time, maximize distance from the source, and use

appropriate shielding.[9]
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Use tools to handle unshielded sources and potentially contaminated containers indirectly.

[9]

Monitor yourself and the work area for radiation during and after each use.[9]

Storage:

Store cylinders in a cool, dry, well-ventilated area away from heavily trafficked areas and

emergency exits.[5][7]

The storage area temperature should not exceed 52°C (125°F).[5][7]

Segregate full and empty cylinders and use a "first in, first out" inventory system.[7]

For Kr-85, store behind appropriate shielding, such as lead.[9]

Emergency Procedures:

Leak: In case of a leak, evacuate the area and ensure adequate ventilation.[4][8] If possible,

and without personal risk, try to stop the release.[4][8] Use a self-contained breathing

apparatus when entering an area with a potential leak until the atmosphere is proven to be

safe.[4][8]

Fire: Krypton is not flammable.[11] In case of a fire involving krypton containers, use an

extinguishing agent suitable for the surrounding fire.[5][11] Move containers from the fire

area if it can be done without risk.[8] Cool containers with water spray.[5][7]

Exposure:

Inhalation: Move the affected person to an uncontaminated area and provide fresh air. If

breathing is difficult, administer oxygen. Seek immediate medical attention.[6][7]

Skin Contact (Frostbite): If frostbite from liquid krypton occurs, flush the affected area with

lukewarm water (do not use hot water).[6][7] Gently wrap the affected parts in blankets.[6]

[7] Seek immediate medical attention.[6][7]

Disposal Plan
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Return the krypton cylinder in its shipping container, properly labeled, with the valve outlet

plugs or caps secured and the valve protection cap in place, to your supplier.[7]

For emergency disposal assistance, contact your supplier.[7]

Avoid generating mixed waste (combinations of radioactive, biological, and chemical waste).

[9] For disposal of radioactive waste, contact your institution's Environmental Health and

Safety (EHS) department.[9]

Quantitative Data Summary
Parameter Value Source Isotope Citation

Half-life 10.7 years Kr-85 [9][12]

Radiation Type Beta, Gamma, X-rays Kr-85 [9]

Shielding
6 mm of lead for

gamma
Kr-85 [9]

2 mm of plastic for

beta
Kr-85 [9]

1.9 mm of plastic Kr-85 [12]

1 mm of glass Kr-85 [12]

Storage Temperature
Do not exceed 52°C

(125°F)
Krypton Gas [5][7]

Experimental Workflow for Handling Krypton-85
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Preparation

Handling

Post-Experiment

Obtain necessary approvals and training

Prepare work area with shielding and ventilation

Don appropriate PPE (lab coat, gloves, safety glasses, dosimeter)

Transport Kr-85 cylinder using a hand truck

Secure cylinder and connect to experimental apparatus

Conduct experiment, minimizing exposure time and maximizing distance

Continuously monitor work area for radiation

Close cylinder valve and disconnect apparatus

Survey work area and personnel for contamination

Decontaminate if necessary

Store Kr-85 cylinder in designated shielded area

Dispose of radioactive waste according to EHS protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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